Cas no 2770518-56-2 (tert-butyl N-{3-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate)

• Product Name: tert-butyl N-{3-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate
• CAS No: 2770518-56-2
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 6108807
• PubChem ID: 165993626
• Update Time: 2025-09-18

tert-butyl N-{3-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate
• EN300-37397238
• 2770518-56-2

• Inchi： 1S/C12H13N5O2/c1-12(2,3)19-11(18)16-9-4-5-14-10-8(6-13)7-15-17(9)10/h4-5,7H,1-3H3,(H,16,18)
• InChI Key： MCIGDOXQGSVTQN-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=NC2=C(C#N)C=NN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.10692467g/mol
• Monoisotopic Mass: 259.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.3Ų